Cas no 1523571-91-6 (cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride)

• Product Name: cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride
• CAS No: 1523571-91-6
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD27988022
• CID: 4604032
• PubChem ID: 91663924
• Update Time: 2025-05-19

cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-(3-aminocyclobutyl)acetic acid hydrochloride
• trans-(3-aminocyclobutyl)acetic acid hydrochloride
• cis-(3-Aminocyclobutyl)acetic acid HCl
• 2-(cis-3-Aminocyclobutyl)acetic acid hydrochloride
• trans-(3-Aminocyclobutyl)acetic acid HCl
• 2-(3-aminocyclobutyl)acetic acid hydrochloride
• 2-(trans-3-Aminocyclobutyl)acetic acid hydrochloride
• SB20586
• SB20585
• Z2832014018
• cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride
• 2-[(1r,3r)-3-aminocyclobutyl]acetic acid hydrochloride
• 2-[(1s,3s)-3-aminocyclobutyl]acetic acid hydrochloride
• YKC57191
• trans-2-(3-Aminocyclobutyl)acetic acid hydrochloride
• [(1R,3R)-3-AMINOCYCLOBUTYL]ACETIC ACID HYDROCHLORIDE
• CS-0185072
• AKOS030233288
• 2-(3-aminocyclobutyl)aceticacidhydrochloride
• MFCD26959151
• AKOS025290273
• SCHEMBL22091312
• Z3032846287
• EN300-393336
• SCHEMBL22091309
• CS-0185088
• trans-2-(3-aminocyclobutyl)acetic acid;hydrochloride
• 2094848-70-9
• cis-[3-Aminocyclobutyl]acetic acid hydrochloride
• 1408076-11-8
• SY099961
• 1523571-91-6
• SY259270
• [(1S,3S)-3-AMINOCYCLOBUTYL]ACETIC ACID HYDROCHLORIDE
• 2-(3-aminocyclobutyl)acetic acid;hydrochloride
• MFCD27988022
• AS-34673
• 1523606-40-7
• EN300-7364712
• CS-0049761
• EN300-7393345
• AS-34672

• MDL： MFCD27988022
• Inchi： 1S/C6H11NO2.ClH/c7-5-1-4(2-5)3-6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H
• InChI Key： VULUUIGASJOBOK-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CC(C1)N)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride

Research Brief on cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride (CAS: 1523571-91-6)

In recent years, the compound cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride (CAS: 1523571-91-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl ring and amino-acetic acid functional groups, has shown promising potential in drug discovery and development, particularly as a building block for novel therapeutics targeting various diseases.

The primary interest in this compound stems from its unique structural features, which make it a valuable intermediate in the synthesis of more complex pharmacologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other bioactive agents. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical applications.

One of the key areas of research involving cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride is its role in the design of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small molecules, but the rigid cyclobutyl scaffold of this compound provides a unique advantage in achieving the necessary binding affinity and selectivity. Recent publications have highlighted its use in the development of inhibitors for targets such as kinases and G-protein-coupled receptors (GPCRs).

In addition to its applications in drug discovery, this compound has also been investigated for its potential in chemical biology tools. For instance, it has been utilized as a scaffold for the development of fluorescent probes and affinity tags, enabling researchers to study biological processes with greater precision. The versatility of cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride is further evidenced by its incorporation into peptide mimetics and other biomimetic compounds.

Recent synthetic methodologies have focused on improving the efficiency and scalability of producing this compound. Advances in catalytic cycloaddition and asymmetric synthesis have enabled more streamlined routes to its preparation, addressing previous challenges related to yield and purity. These developments are critical for ensuring its availability for both academic and industrial research.

Looking ahead, the potential of cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride in therapeutic applications continues to expand. Ongoing research is exploring its use in next-generation antibiotics, antivirals, and anticancer agents. Its ability to serve as a versatile pharmacophore positions it as a key player in the future of medicinal chemistry.

In conclusion, cis-2-(3-aminocyclobutyl)acetic acid;hydrochloride (CAS: 1523571-91-6) represents a valuable and versatile compound in the realm of chemical biology and pharmaceutical research. Its unique structural properties, combined with recent advancements in synthetic chemistry, underscore its potential to contribute significantly to the development of novel therapeutics and research tools. Continued exploration of its applications will likely yield further breakthroughs in the field.